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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of

standard solutions using aluminium chloride hexahydrate (AlCl₃·6H₂O). These guidelines are

intended to ensure accuracy, safety, and reproducibility in experimental and developmental

workflows.

Introduction
Aluminium chloride hexahydrate is a hydrated salt of aluminium and chlorine. It is a white to

pale yellow crystalline solid that is highly soluble in water and various organic solvents.[1][2][3]

Standard solutions of aluminium chloride hexahydrate have diverse applications in research

and industry, including as a catalyst in organic synthesis (e.g., Friedel-Crafts reactions), in

water treatment as a coagulant, and in pharmaceutical and cosmetic formulations as an

antiperspirant and hemostatic agent.[4][5][6][7][8] Accurate preparation of these solutions is

crucial for reliable experimental outcomes.

Physicochemical Properties and Solubility
Understanding the properties of aluminium chloride hexahydrate is essential for the accurate

preparation of its standard solutions.
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Property Value References

Molecular Formula AlCl₃·6H₂O [1][9]

Molecular Weight 241.43 g/mol [1][9]

Appearance
White to off-white or slightly

yellow crystalline solid
[1][2][3]

Solubility in Water
1 g in 0.9 mL; 477 mg/mL at 20

°C
[1][9]

Solubility in Alcohol 1 g in 4 mL [9]

Other Solubilities

Soluble in ether, glycerol,

propylene glycol,

benzophenone, benzene,

nitrobenzene, carbon

tetrachloride, and chloroform.

[1][9]

pH of Aqueous Solution 2.5 - 3.5 (5% solution at 20 °C) [1]

Melting Point 100 °C (decomposes) [1][2]

Stability

Aqueous solutions are stable

for at least six months at room

temperature.[10] Stable in

closed containers but may

decompose upon exposure to

moist air.[2]

Applications in Research and Development
Standard solutions of aluminium chloride hexahydrate are utilized in various scientific

applications:

Organic Synthesis: Acts as a Lewis acid catalyst in Friedel-Crafts alkylation and acylation

reactions.[4][5][6]

Biochemical Assays: Used in the determination of total flavonoid content in plant extracts.

[11]
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Pharmaceutical Development: Employed in the formulation of antiperspirants and as a

hemostatic agent to control bleeding.[4][7][8][12]

Water Treatment: Utilized as a coagulant to purify water by causing suspended particles to

settle.[4]

Neuroscience Research: Can be used to induce neurofibrillary changes in experimental

models.[9]

Experimental Protocol: Preparation of a 0.1 M
Aluminium Chloride Hexahydrate Standard Solution
This protocol details the steps for preparing 1000 mL of a 0.1 M aqueous solution of

aluminium chloride hexahydrate.

Materials and Equipment:

Aluminium chloride hexahydrate (AlCl₃·6H₂O, 99% purity)

Deionized or distilled water

1000 mL volumetric flask

Analytical balance

Weighing boat

Spatula

Funnel

Wash bottle with deionized/distilled water

Magnetic stirrer and stir bar (optional)

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Procedure:
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Calculation:

The molecular weight of AlCl₃·6H₂O is 241.43 g/mol .[1][9]

To prepare 1000 mL (1 L) of a 0.1 M solution, you will need: 0.1 mol/L * 1 L * 241.43 g/mol

= 24.143 g of AlCl₃·6H₂O.[13]

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out 24.143 g of aluminium chloride hexahydrate into the weighing boat.

Dissolution:

Place a funnel in the neck of the 1000 mL volumetric flask.

Carefully transfer the weighed AlCl₃·6H₂O into the flask.

Use a wash bottle with deionized water to rinse any remaining solid from the weighing

boat and funnel into the flask.

Add approximately 500-700 mL of deionized water to the flask.

Mixing:

Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely. The

solution should be clear and colorless.

Dilution to Volume:

Once the solid is fully dissolved, carefully add deionized water to the flask until the bottom

of the meniscus reaches the calibration mark.

Use a dropper or pipette for the final additions to avoid overshooting the mark.

Homogenization and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
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Transfer the prepared solution to a clean, dry, and properly labeled storage bottle.

Store the solution in a cool, dry, well-ventilated area away from incompatible materials.[14]

[15]

Safety Precautions:

Aluminium chloride hexahydrate is corrosive and can cause burns to the skin and eyes.

[15] Always wear appropriate PPE.

Work in a well-ventilated area to avoid inhalation of any dust or fumes.[15]

Aqueous solutions of aluminium chloride are acidic.[1] Avoid contact with incompatible

materials such as bases and strong oxidizing agents.[5][15]

In case of contact, rinse the affected area with plenty of water. Seek medical attention if

irritation persists.

Workflow Diagram
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Preparation Steps

Safety Precautions

Start

Calculate required mass of AlCl₃·6H₂O

Weigh AlCl₃·6H₂O accurately

Transfer solid to volumetric flask

Wear appropriate PPE (goggles, gloves, lab coat)

Add ~70% of final volume of deionized water

Dissolve solid completely with mixing

Add deionized water to the calibration mark Work in a well-ventilated area

Cap and homogenize the solution

Transfer to a labeled storage bottle

End

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution of aluminium chloride hexahydrate.
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Stability and Storage
Aqueous solutions of aluminium chloride hexahydrate are generally stable. Studies have

shown that a 50% (w/v) aqueous solution maintains its physicochemical stability and sterility for

at least 6 months when stored at 20-25°C in brown glass vials.[12] Similarly, an 18.09 w/v%

aqueous solution was found to be stable for at least six months at room temperature without

the need for additives like ethanol or borax.[10] For general laboratory use, it is recommended

to store the solutions in tightly sealed containers in a cool, dry place.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions-with-aluminium-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB9196728_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9196728_EN.htm
https://www.benchchem.com/product/b8786481#preparation-of-standard-solutions-with-aluminium-chloride-hexahydrate
https://www.benchchem.com/product/b8786481#preparation-of-standard-solutions-with-aluminium-chloride-hexahydrate
https://www.benchchem.com/product/b8786481#preparation-of-standard-solutions-with-aluminium-chloride-hexahydrate
https://www.benchchem.com/product/b8786481#preparation-of-standard-solutions-with-aluminium-chloride-hexahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8786481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

